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Compound of Interest

Compound Name: SB-743921 hydrochloride

Cat. No.: B612140 Get Quote

For Immediate Use by Laboratory and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

SB-743921 hydrochloride (CAS No. 940929-33-9). Adherence to these procedures is critical

for ensuring personnel safety and regulatory compliance. SB-743921 hydrochloride is

classified as Acute Toxicity (Oral), Category 4, meaning it is harmful if swallowed.[1] The

toxicological properties of this compound have not been thoroughly investigated, warranting

careful handling at all times.[1]

Hazard and Safety Summary
Before handling, it is crucial to understand the hazards associated with SB-743921
hydrochloride. This information is summarized from its Safety Data Sheet (SDS).

Hazard
Classification

GHS Code Description
Primary Route of
Exposure

Acute Toxicity (Oral),

Category 4
H302 Harmful if swallowed. Ingestion

Irritant (Potential) -

Material may be

irritating to mucous

membranes, upper

respiratory tract, eyes,

and skin.[1]

Inhalation, Skin/Eye
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Personal Protective Equipment (PPE): All personnel handling SB-743921 hydrochloride must

wear appropriate PPE as outlined in Section 8 of the substance's SDS. This includes, but is not

limited to:

Chemical-resistant gloves (inspected prior to use)

Safety goggles or face shield

Laboratory coat

For powdered form or if aerosolization is possible, use a properly functioning chemical fume

hood.

Step-by-Step Disposal Protocol
Disposal of SB-743921 hydrochloride must be conducted in accordance with all applicable

local, state, and federal regulations. Under no circumstances should this chemical be disposed

of down the drain or in regular trash.[2]

Step 1: Waste Identification and Segregation

Unused Product: Keep the compound in its original, clearly labeled container where possible.

Contaminated Materials: Any materials that have come into contact with SB-743921
hydrochloride, including personal protective equipment (gloves, etc.), weigh boats, pipette

tips, and contaminated glassware, must be treated as hazardous waste.

Segregate this waste stream from other laboratory waste to avoid incompatible chemical

reactions.

Step 2: Waste Collection and Storage

Collect all solid waste in a designated, leak-proof, and clearly labeled hazardous waste

container. The container must be compatible with the chemical.

For solutions, use a designated, sealed, and labeled waste container. Do not mix with other

solvent waste unless compatibility has been verified.
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The waste container label should clearly state "Hazardous Waste," "SB-743921
hydrochloride," and list the associated hazards (e.g., "Acutely Toxic").

Store the sealed waste container in a designated satellite accumulation area within the

laboratory, away from incompatible materials. This area should be secure and under the

control of laboratory personnel.

Step 3: Arrange for Professional Disposal

Disposal must be handled by a licensed professional waste disposal service.

Contact your institution's Environmental Health and Safety (EHS) department to schedule a

pickup. Provide them with a complete and accurate description of the waste.

Do not attempt to treat or neutralize the chemical waste in the lab unless it is part of a

documented and approved institutional procedure.

Step 4: Final Disposal Method

The most common and recommended method for final disposal is high-temperature

incineration in a licensed and permitted hazardous waste incinerator.[3]

This process must comply with EPA regulations, which require a destruction and removal

efficiency (DRE) of 99.99% for principal organic hazardous constituents.[4][5]

Disposal Workflow Diagram
The following diagram outlines the decision-making process for the proper disposal of SB-
743921 hydrochloride and associated materials.
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Caption: Disposal workflow for SB-743921 hydrochloride.
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Emergency Procedures
In the event of a spill or exposure, follow these procedures immediately.

Spill Response:

Notify all personnel in the immediate area and evacuate if necessary.

Prevent access to the spill area.

If safe to do so, absorb the spill with an inert, non-combustible absorbent material.

Collect the absorbent material and any contaminated soil or surfaces into a sealed container

for hazardous waste disposal.

Notify your supervisor and institutional EHS office immediately.

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding

eyelids apart. Seek immediate medical attention.[1]

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes. Remove contaminated clothing. Seek medical attention if symptoms occur.[1]

Ingestion: Do NOT induce vomiting. Wash out the mouth with water if the person is

conscious. Seek immediate medical attention.[1]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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